Cas no 1804676-27-4 (3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804676-27-4
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 4842138
• Update Time: 2025-10-18

3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H10F3N3O/c1-6-8(5-15)9(17-10(11,12)13)4-7(16-6)2-3-14/h4H,2,5,15H2,1H3
• InChI Key： VOGBOUTTWGXXEG-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC#N)N=C(C)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 1
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804676-27-4)

3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with trifluoromethoxy, aminomethyl, and acetonitrile groups, makes it a versatile intermediate for synthesizing bioactive molecules. The compound's CAS No. 1804676-27-4 ensures precise identification in scientific databases, catering to researchers seeking high-purity reagents for drug discovery.

The growing interest in trifluoromethoxy-containing compounds stems from their enhanced metabolic stability and lipophilicity, critical for optimizing drug candidates. Recent studies highlight the role of pyridine derivatives in targeting neurological disorders and inflammatory pathways, aligning with trends in precision medicine. This compound’s acetonitrile moiety further expands its utility in click chemistry and bioconjugation, addressing demands for modular synthesis in proteomics.

From an industrial perspective, 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile aligns with sustainable chemistry initiatives. Its potential as a building block for crop protection agents resonates with the agrochemical sector’s focus on eco-friendly pest control. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring compliance with regulatory standards for impurities and stability—a priority for manufacturers.

Researchers frequently inquire about the synthetic routes for this compound, particularly the introduction of the aminomethyl group under mild conditions. Patent literature suggests innovative catalytic methods to improve yield, reflecting the compound’s commercial viability. Additionally, its solubility in polar aprotic solvents is a recurring topic in formulation discussions, especially for injectable drug delivery systems.

The safety profile of CAS No. 1804676-27-4 is another area of scrutiny. While not classified as hazardous, proper handling protocols for nitrile-containing compounds are emphasized in laboratory guidelines. This underscores the importance of material safety data sheets (MSDS) in risk assessment workflows, a key concern for occupational health compliance.

In summary, 3-(Aminomethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile represents a convergence of medicinal chemistry innovation and industrial applicability. Its structural features address contemporary challenges in drug design and agrochemical development, making it a compound of enduring relevance in scientific advancement.